molecular formula C8H7NS B1347632 4-Methylthieno[3,2-c]pyridine CAS No. 30433-78-4

4-Methylthieno[3,2-c]pyridine

Cat. No. B1347632
CAS RN: 30433-78-4
M. Wt: 149.21 g/mol
InChI Key: IFQXMPBAKFTEHE-UHFFFAOYSA-N
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Description

4-Methylthieno[3,2-c]pyridine is a heterocyclic organic compound . It has a molecular weight of 149.21 and a molecular formula of C8H7NS . It is a low energy electrocyclic molecule .


Synthesis Analysis

The synthesis of 4-Methylthieno[3,2-c]pyridine and similar compounds has been described in various studies . For example, one study describes the synthesis of new heterocyclic bases, including 4-methylthieno(2,3-b) thieno(2,3-b)-pyridine . Another study discusses multicomponent condensation of alkylating reagents with carbonyl compounds functionalized by CH-acids, leading to the formation of substituted pyridines, thienopyridines, pyridothienopyridines, and pyrimidothienopyridopyrimidines .


Molecular Structure Analysis

The molecular structure of 4-Methylthieno[3,2-c]pyridine includes a pyridine ring with a methyl group attached to it . The InChI Key for this compound is IFQXMPBAKFTEHE-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

4-Methylthieno[3,2-c]pyridine has a boiling point of 258.6ºC at 760mmHg and a density of 1.217g/cm³ . It is a solid at room temperature .

Scientific Research Applications

1. Aromatic Nature and Reactivity Studies

4-Methylthieno[3,2-c]pyridine has been studied for its aromatic nature and reactivity. Research by Gronowitz et al. (1977) explored deuteriodeprotonation in various borazarothienopyridines and thienopyridines, including 4-methylthieno[3,2-c]pyridine. They found that exchange occurred predominantly in the 3-position, and discussed the effect of methyl substitution on rate, confirming the aromatic nature of these compounds (Gronowitz, Roos, Sandberg, & Clementi, 1977).

2. Optical and Electrochemical Properties

The optical and electrochemical properties of derivatives of thieno[3,2-c]pyridines have been a subject of interest. Demay-Drouhard and Baumgartner (2020) reported the synthesis of 4-pyridyl-extended dithienophospholes, which are related to 4-methylthieno[3,2-c]pyridine. They found these compounds to be highly luminescent with potential as fluorescent probes (Demay-Drouhard & Baumgartner, 2020).

3. Chemical Synthesis and Modifications

The molecule has been utilized in various chemical synthesis and modification processes. For instance, Fischer and Schneider (1983) explored the 1,3-dipolar addition of 2-benzonitrilio-2-propanid to 7-methylthieno[2,3-c]pyridine 1,1-dioxide and its subsequent reactions, indicating its reactivity and potential for creating complex derivatives (Fischer & Schneider, 1983).

4. Catalysis and Chemical Transformations

4-Methylthieno[3,2-c]pyridine derivatives have been studied in catalysis and chemical transformations. Grozavu et al. (2020) described a method for the C-3/5 methylation of pyridines using temporary dearomatisation, highlighting the versatility of thienopyridines in organic synthesis (Grozavu, Hepburn, Bailey, Lindsay-Scott, & Donohoe, 2020).

properties

IUPAC Name

4-methylthieno[3,2-c]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7NS/c1-6-7-3-5-10-8(7)2-4-9-6/h2-5H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IFQXMPBAKFTEHE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC=CC2=C1C=CS2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7NS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20299232
Record name 4-methylthieno[3,2-c]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20299232
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

149.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Methylthieno[3,2-c]pyridine

CAS RN

30433-78-4
Record name NSC128843
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=128843
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 4-methylthieno[3,2-c]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20299232
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To 4.43 g (0.0293 mol) of 4-methyl-6, 7-dihydrothieno[3, 2-c]pyridine (g-1) were added 244 ml of dry xylene and 3.42 g of 10% palladium carbon, and the mixture was refluxed for 34 hr. After being cooled down to room temperature, the solution was filtered. The filtrate was concentrated under reduced pressure and subjected to silica gel column chromatography, eluting with AcOEt - MeOH, whereby 1.47 g (Yield : 33.6%) of the objective product, 4-methylthieno[3, 2-c]pyridine (j-1) was obtained as brown liquid.
Quantity
4.43 g
Type
reactant
Reaction Step One
Name
palladium carbon
Quantity
3.42 g
Type
catalyst
Reaction Step One
Quantity
244 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-Methylthieno[3,2-c]pyridine
Reactant of Route 2
4-Methylthieno[3,2-c]pyridine
Reactant of Route 3
4-Methylthieno[3,2-c]pyridine
Reactant of Route 4
4-Methylthieno[3,2-c]pyridine
Reactant of Route 5
4-Methylthieno[3,2-c]pyridine
Reactant of Route 6
4-Methylthieno[3,2-c]pyridine

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